2-Chloro-5-iodobenzoic acid

• IUPAC Name: 2-chloro-5-iodobenzoic acid
• InChI: InChI=1S/C7H4ClIO2/c8-6-2-1-4(9)3-5(6)7(10)11/h1-3H,(H,10,11)
• InChI Key: GEBYSTBEDVQOTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)C(=O)O)Cl
• Molecular Formula: C7H4ClIO2
• DSSTOX Substance ID: DTXSID00334099
• Molecular Weight: 282.46 g/mol
• CAS No.: 19094-56-5

Description

2-Chloro-5-iodobenzoic acid is an aromatic carboxylic acid with the molecular formula C7H4ClIO2. It is characterized by the presence of both chlorine and iodine substituents on the benzene ring, specifically at the 2 and 5 positions, respectively. This compound is known for its utility as a synthetic intermediate in various chemical reactions and its applications in the pharmaceutical and chemical industries .

Mechanism of Action

Target of Action

2-Chloro-5-iodobenzoic Acid is a synthetic intermediate that primarily targets the metabotropic glutamate receptor subtype-2 (mGluR2) . This receptor plays a crucial role in the central nervous system, modulating neuronal excitability and synaptic plasticity .

Mode of Action

The compound acts as a positive allosteric modulator (PAM) . It enhances the response of mGluR2 receptors to glutamate, the primary excitatory neurotransmitter in the brain . This modulation results in changes in neuronal signaling and can influence various neurological processes .

Biochemical Pathways

The activation of mGluR2 receptors by this compound can affect several biochemical pathways. These include pathways involved in synaptic transmission and neuronal excitability . The downstream effects of these changes can impact various neurological functions and processes .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve changes in neuronal signaling due to its modulation of mGluR2 receptors . These changes can influence various neurological functions and may have potential therapeutic implications .

Biochemical Analysis

Biochemical Properties

It is known to be a useful synthetic intermediate in the preparation of metabotropic glutamate receptor subtype-2 (mGluR2) positive allosteric modulator (PAM) . This suggests that it may interact with enzymes, proteins, and other biomolecules involved in the modulation of mGluR2.

Cellular Effects

Given its role in the synthesis of mGluR2 PAMs , it may influence cell function by modulating the activity of mGluR2, a receptor involved in various cellular processes including cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is used to synthesize quinolone carboxylic acids, which are known to inhibit protein tyrosine phosphatase . This suggests that 2-Chloro-5-iodobenzoic acid may exert its effects at the molecular level by influencing the activity of this enzyme.

Metabolic Pathways

Given its role in the synthesis of mGluR2 PAMs , it may interact with enzymes or cofactors involved in the metabolism of these compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-5-iodobenzoic acid typically involves a multi-step process starting from methyl anthranilate. The steps include:

Iodination: Methyl anthranilate undergoes iodination using an iodine compound to form ethyl 2-amino-5-iodobenzoate.

Sandmeyer Reaction: The amino group is then converted to a chloro group via the Sandmeyer reaction, resulting in 2-chloro-5-iodobenzoate.

Hydrolysis: Finally, the ester is hydrolyzed using sodium hydroxide and ethanol to yield this compound

Industrial Production Methods: Industrial production methods often optimize these steps to improve yield and reduce costs. For instance, the use of low-cost starting materials and efficient reaction conditions can achieve yields as high as 80% .

Chemical Reactions Analysis

2-Chloro-5-iodobenzoic acid undergoes various types of chemical reactions, including:

Substitution Reactions: The chlorine and iodine substituents can be replaced by other functional groups under appropriate conditions. Common reagents include nucleophiles like amines or thiols.

Oxidation and Reduction: The carboxylic acid group can be reduced to an alcohol or oxidized to a higher oxidation state.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki or Heck reactions, to form more complex molecules.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, coupling reactions can produce biaryl compounds, while substitution reactions can yield various substituted benzoic acids .

Scientific Research Applications

2-Chloro-5-iodobenzoic acid has several scientific research applications:

Chemistry: It is used as a synthetic intermediate in the preparation of complex organic molecules.

Biology: The compound is employed in the synthesis of metabotropic glutamate receptor subtype-2 (mGluR2) positive allosteric modulators, which are important in neurological research.

Medicine: It is used in the synthesis of quinolone carboxylic acids, which act as cell-permeable inhibitors of protein tyrosine phosphatase, a target for anticancer drugs.

Industry: The compound’s versatility makes it valuable in the production of various pharmaceuticals and agrochemicals.

Comparison with Similar Compounds

• 2-Chloro-4-iodobenzoic acid
• 2-Chloro-3-iodobenzoic acid
• 2-Chloro-6-iodobenzoic acid

Comparison: 2-Chloro-5-iodobenzoic acid is unique due to the specific positioning of the chlorine and iodine atoms, which influences its reactivity and the types of reactions it can undergo. Compared to its isomers, it may exhibit different reactivity patterns in substitution and coupling reactions, making it suitable for specific synthetic applications .

Customer Q & A

Q1: What are the common synthetic routes for producing 2-chloro-5-iodobenzoic acid?

A1: Several synthetic approaches have been explored for this compound production. A common strategy involves using readily available methyl anthranilate as a starting material. [, , ]

• Method 1: Methyl anthranilate undergoes iodination, followed by a Sandmeyer reaction to introduce the chlorine atom. Subsequent hydrolysis yields the desired this compound. [] This method boasts a high yield of up to 80%. []
• Method 2: A similar three-step process starts with ethyl-o-aminobenzoate. Iodination, a Sandmeyer reaction, and hydrolysis are performed sequentially to obtain this compound. [] This method achieves a total yield of 50.2%. []
• Method 3: This approach utilizes methyl 2-aminobenzoate and involves a four-step sequence of iodination, substitution, a Sandmeyer reaction, and alkaline hydrolysis. [] This optimized method results in a product purity of 95-98% and a total yield of 64-70%. []

Q2: How is the structure of this compound confirmed?

A2: The synthesized this compound is characterized using various spectroscopic techniques:

• ¹H NMR: This method provides information about the hydrogen atoms' environment within the molecule, helping confirm its structure. []
• IR Spectroscopy: Infrared spectroscopy identifies characteristic functional groups present in the compound based on their specific absorption patterns. []
• Mass Spectrometry (MS): MS determines the molecular weight and fragmentation pattern of the compound, providing further evidence for its identity. []